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Compound of Interest

Compound Name:
Trimethylammonium chloride-

13c3,d9

Cat. No.: B12387239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Trimethylammonium
chloride-13c3,d9, a stable isotope-labeled internal standard critical for quantitative

bioanalysis. This document details its commercial availability, physicochemical properties, and

its application in mass spectrometry-based research, particularly in the fields of metabolomics

and clinical diagnostics. Experimental protocols and relevant metabolic pathways are also

provided to facilitate its effective use in the laboratory.

Commercial Availability and Specifications
Trimethylammonium chloride-13c3,d9 is available from several specialized chemical

suppliers. The following table summarizes the offerings from prominent vendors, providing key

specifications for easy comparison.
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Supplier
Product
Number

Isotopic Purity
(%)

Chemical
Purity (%)

Format

MedchemExpres

s
HY-12863S

99.0 (¹³C), 98.0

(D)
>98.0 Neat Solid

Cambridge

Isotope

Laboratories, Inc.

CDLM-9777 99 (¹³C), 98 (D) 98 Neat Solid

LGC Standards TRC-T795807 Not Specified >95 (HPLC) Neat Solid

Physicochemical Properties
The fundamental physical and chemical properties of Trimethylammonium chloride-13c3,d9
are summarized in the table below. These properties are essential for method development and

sample preparation.

Property Value

Molecular Formula ¹³C₃H₁₀ClN

Molecular Weight 107.61 g/mol

Appearance White to off-white solid

Solubility Soluble in water and methanol

Storage
Store at room temperature, protected from light

and moisture.

Synthesis and Purification
The synthesis of isotopically labeled Trimethylammonium chloride-13c3,d9 involves the use

of precursors enriched with ¹³C and deuterium. A general synthetic approach is outlined below.

For a detailed, step-by-step protocol, it is recommended to consult specialized literature on

isotopic labeling.
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A common strategy for synthesizing compounds labeled with both carbon-13 and deuterium

involves a multi-step process starting from simple labeled precursors. For

Trimethylammonium chloride-13c3,d9, this could involve the reaction of a ¹³C- and

deuterium-labeled methyl halide with a suitable amine.

Illustrative Synthetic Workflow:

Synthetic Pathway

¹³C,d₃-Methyl Halide

Quaternization Reaction

Dimethylamine

¹³C₃,d₉-Trimethylamine

HCl Salt Formation

Trimethylammonium chloride-¹³C₃,d₉

Click to download full resolution via product page

A generalized synthetic workflow for producing isotopically labeled trimethylamine
hydrochloride.

Purification is typically achieved through recrystallization to ensure high chemical and isotopic

purity, which is critical for its function as an internal standard. The final product's identity and
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purity are confirmed using techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Application in Quantitative Analysis: A Detailed
Experimental Protocol
Trimethylammonium chloride-13c3,d9 is primarily used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of

trimethylamine (TMA) and its metabolite, trimethylamine N-oxide (TMAO). TMA and TMAO are

important biomarkers for cardiovascular disease and are linked to gut microbiome metabolism.

The following is a representative experimental protocol for the analysis of TMA and TMAO in

human plasma, adapted from a method using a deuterated internal standard.

Sample Preparation
To 50 µL of plasma sample, add 10 µL of a 500 ng/mL solution of Trimethylammonium
chloride-13c3,d9 (as the internal standard).

Add 200 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer 100 µL of the supernatant to a clean tube.

Add 100 µL of 0.1% formic acid in water.

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
The following table outlines the typical parameters for an LC-MS/MS method for TMA and

TMAO analysis.
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Parameter Condition

LC System Agilent 1290 Infinity II or equivalent

Column
Waters ACQUITY UPLC BEH HILIC (2.1 x 100

mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
95% B to 50% B over 5 minutes, then re-

equilibrate

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS System Sciex QTRAP 6500+ or equivalent

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions
TMA: 60.1 → 44.1TMAO: 76.1 → 58.1IS

(¹³C₃,d₉-TMA): 73.2 → 52.2

Collision Energy Optimized for each transition

Dwell Time 50 ms

Experimental Workflow Diagram:
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LC-MS/MS Analysis Workflow

Plasma Sample Collection

Spike with ¹³C₃,d₉-TMA HCl

Protein Precipitation (Acetonitrile)

Centrifugation

Supernatant Transfer & Dilution

LC-MS/MS Analysis

Data Processing & Quantification

Click to download full resolution via product page

A typical workflow for the quantitative analysis of TMA and TMAO using an isotopic internal
standard.

Role in Metabolic Pathways
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Trimethylamine (TMA) is a key metabolite in the choline metabolism pathway, primarily carried

out by the gut microbiota. Dietary choline, found in foods like red meat and eggs, is converted

to TMA by gut bacteria. TMA is then absorbed into the bloodstream and transported to the liver,

where it is oxidized by flavin-containing monooxygenases (FMOs) to form trimethylamine N-

oxide (TMAO). Elevated levels of TMAO have been associated with an increased risk of

cardiovascular diseases.

The use of Trimethylammonium chloride-13c3,d9 as an internal standard allows for the

accurate quantification of endogenous TMA, which is crucial for studying the activity of the gut

microbiome and its impact on host health.

Choline to TMAO Metabolic Pathway:
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Choline to TMAO Metabolic Pathway

Dietary Choline

Gut Microbiota

Metabolism

Trimethylamine (TMA)

Liver (FMOs)

Absorption & Transport

Trimethylamine N-oxide (TMAO)

Oxidation

Cardiovascular Disease Risk

Click to download full resolution via product page

The metabolic pathway from dietary choline to the cardiovascular disease-associated
metabolite TMAO.

Conclusion
Trimethylammonium chloride-13c3,d9 is an indispensable tool for researchers in the life

sciences. Its high isotopic and chemical purity makes it an ideal internal standard for the
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accurate and precise quantification of trimethylamine and related metabolites. The detailed

experimental protocol and pathway information provided in this guide are intended to support

its effective implementation in studies investigating the role of the gut microbiome in health and

disease, as well as in the development of novel diagnostic and therapeutic strategies.

To cite this document: BenchChem. [Navigating the Isotopic Landscape: A Technical Guide
to Trimethylammonium chloride-13c3,d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387239#commercial-suppliers-of-
trimethylammonium-chloride-13c3-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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